3,4,5-trimethoxy-N-(4-phenyl-1,3-thiazol-2-yl)benzamide

• IUPAC Name: 3,4,5-trimethoxy-N-(4-phenyl-1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C19H18N2O4S/c1-23-15-9-13(10-16(24-2)17(15)25-3)18(22)21-19-20-14(11-26-19)12-7-5-4-6-8-12/h4-11H,1-3H3,(H,20,21,22)
• InChI Key: RATDDWGYOWCIFQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NC2=NC(=CS2)C3=CC=CC=C3
• Molecular Formula: C19H18N2O4S
• Molecular Weight: 370.4 g/mol

Description

“3,4,5-trimethoxy-N-(4-phenyl-1,3-thiazol-2-yl)benzamide” is a chemical compound with the molecular formula C19H18N2O4S. It contains a thiazole ring, which is a five-membered ring with one sulfur atom and one nitrogen atom. The compound also has three methoxy groups attached to a benzene ring and an amide group.

Chemical Reactions Analysis

The chemical reactions involving “3,4,5-trimethoxy-N-(4-phenyl-1,3-thiazol-2-yl)benzamide” are not specified in the retrieved data. Thiazole derivatives are known to exhibit a broad spectrum of biological activities, which can be influenced by the substituents on the thiazole ring.

Scientific Research Applications

Anticancer Activity

• A series of substituted benzamides, closely related to the structure of interest, demonstrated moderate to excellent anticancer activity against several cancer cell lines, including breast, lung, colon, and ovarian cancers. These compounds were synthesized starting from specific acids and trimethoxybenzene, showing higher anticancer activities than the reference drug in some cases (Ravinaik et al., 2021).
• Another study focused on targeting cancer stem cells with novel derivatives, showing significant antitumor activity against colon cancer stem cells. These findings highlight the potential of such compounds in targeting hard-to-eradicate cancer stem cell populations (Bhat et al., 2016).

Antimicrobial Activity

• Thiazole derivatives, including structures similar to the one of interest, have been synthesized and shown to possess potent antimicrobial activity against various bacterial and fungal strains. Some molecules demonstrated more potent effects than reference drugs, particularly against Gram-positive bacterial strains (Bikobo et al., 2017).

Biochemical Studies

• Research into the synthesis and evaluation of benzothiazole amides as inhibitors of specific enzymes or for targeting receptors indicates the broad utility of these compounds in biochemical and pharmacological studies. For instance, one study reported on inhibitors of the stearoyl-CoA desaturase-1, showcasing the diverse potential applications beyond antimicrobial and anticancer activities (Uto et al., 2009).